trans-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid

• Molecular Formula: C18H30O3
• Molecular Weight: 294.4 g/mol
• InChI: InChI=1S/C18H30O3/c1-2-3-4-5-6-7-8-9-10-11-13-16-17(21-16)14-12-15-18(19)20/h6-7,9-10,16-17H,2-5,8,11-15H2,1H3,(H,19,20)/b7-6-,10-9-/t16-,17-/m0/s1
• InChIKey: VKJKVBSGNYKEGH-XJBCWWDXSA-N

trans-5,6-Epoxy-9(Z),12(Z)-octadecadienoic Acid – Overview & Differentiation

trans-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid (CAS 2692622-60-7; molecular formula C18H30O3; molecular weight 294.43) is a research-grade oxidized linoleic acid derivative, belonging to the class of epoxy octadecadienoic acids [1]. It is a specific stereoisomer characterized by a trans-configured 5,6-epoxide ring and Z (cis) double bonds at the 9 and 12 positions of the C18 carbon chain. As an oxylipin [2], it is a structural analog of endogenously produced linoleic acid epoxides, which are formed via cytochrome P450 (CYP) epoxygenase activity and are implicated in inflammatory regulation, oxidative stress responses, and metabolic signaling [3].

1Lipoxygenase pathway studies requiring target engagement without leukotoxin confounding

2Metabolic stability assays leveraging trans-epoxide resistance to sEH hydrolysis

3Oxylipin profiling and regioisomer-specific standard for 5,6-epoxy metabolites

4Antioxidant vs. pro-oxidant comparative redox biology

• [1] LIPID MAPS. (2024). Fatty Acids: Hydroxy, furanoid, epoxy, keto and other oxygenated. Retrieved from https://lipidmaps.org/resources/lipidweb/lipidweb_html/lipids/fa-eic/oxygen/index.htm View Source
• [2] Lipotype GmbH. (2023). Oxidized Octadecadienoic Acids. Retrieved from https://www.lipotype.com/lipid-classes/oxidized-octadecadienoic-acids/ View Source
• [3] Vangaveti, V. N., Jansen, H., Kennedy, R. L., & Malabu, U. H. (2016). Hydroxyoctadecadienoic acids: Oxidised derivatives of linoleic acid and their role in inflammation associated with metabolic syndrome and cancer. European Journal of Pharmacology, 785, 70–76. https://doi.org/10.1016/j.ejphar.2015.03.043 View Source

trans-5,6-Epoxy-9(Z),12(Z)-octadecadienoic Acid: Nonsubstitutability Rationale

Generic substitution fails because the specific stereochemistry and regioisomerism of epoxy octadecadienoic acids dictate their biological fate and function. The trans-5,6-epoxide configuration is distinct from its cis-5,6-epoxide counterpart and from other regioisomers like 9,10-EpOME and 12,13-EpOME [1]. These structural differences can lead to differential recognition and metabolism by key enzymes such as soluble epoxide hydrolase (sEH), which exhibits substrate specificity for various epoxy fatty acids including α- and γ-epoxyoctadecadienoic acids [2]. Consequently, substituting one isomer for another can confound experimental results, making it impossible to accurately trace metabolic pathways, quantify specific oxylipin biomarkers, or establish reliable structure-activity relationships. The use of a precisely defined, high-purity (>98%) standard is therefore non-negotiable for reproducible and interpretable lipidomics and signaling research.

Target compound

5,6-trans-epoxy LOX inhibitor with antioxidant profile

Common substitute

9,10-/12,13-EpOME leukotoxins with pro-oxidant, mitochondrial cytotoxicity

Epoxide position & stereochemistry

Trans-5,6 confers metabolic stability and distinct chain-shortened metabolite

Risk if substituted

cis-5,6 or 9,10-/12,13-epoxides rapidly hydrolyzed; different downstream metabolite identities

Multi-target inhibition context

Annotated LOX / formyltetrahydrofolate synthetase / carboxylesterase / COX profile

Risk if substituted

EpOMEs lack LOX inhibition; primary mechanism is mitochondrial dysfunction, altering data interpretation

• [1] Kim, Y., & Ahmed, S. (2020). EpOMEs act as immune suppressors in a lepidopteran insect, Spodoptera exigua. Scientific Reports, 10, 20183. https://doi.org/10.1038/s41598-020-77314-3 View Source
• [2] Fromel, T., & Fleming, I. (2022). Redox Regulation of Soluble Epoxide Hydrolase—Implications for Cardiovascular Health and Disease. Cells, 11(12), 1932. https://doi.org/10.3390/cells11121932 View Source

trans-5,6-Epoxy-9(Z),12(Z)-octadecadienoic Acid: Differentiation Evidence

Trans-Epoxide Resistance to Microsomal Hydrolysis

The product is characterized as the trans-5,6-epoxide isomer, with a stated purity of >98% . This is critically distinct from the commercially available cis-5,6-epoxide isomer , which also has a purity of >98% but a different stereochemical configuration. The specific (2R,3R) absolute configuration of the trans-isomer is defined by its systematic name, rel-(2R,3R)-3-(3Z,6Z)-3,6-Dodecadien-1-yl-2-oxiranebutanoic acid , and is further distinguished by a unique InChIKey: VKJKVBSGNYKEGH-XJBCWWDXSA-N, which differs from the cis-isomer's InChIKey: VKJKVBSGNYKEGH-VARPNWIKSA-N .

Trans-epoxide stability

Class-level inference

Trans-5,6-EET resists microsomal hydrolysis and glutathione conjugation, unlike cis-isomer which is rapidly degraded. Analogous C20 data suggest similar stability for C18 trans-5,6-epoxide.

Supports longer experimental half-life without sEH inhibitor co-administration.

Direct half-life in aqueous buffer not yet reported for this compound.

Evidence Dimension	Stereochemical purity and identity
Target Compound Data	>98% purity, trans-configuration (rel-(2R,3R) stereochemistry)
Comparator Or Baseline	>98% purity, cis-configuration (rel-(2R,3S) stereochemistry)
Quantified Difference	Stereochemical inversion at the C2/C3 epoxide carbons, leading to a distinct 3D structure and different InChIKey.
Conditions	Product specification from vendor analytical data.

Why This Matters

In LC-MS/MS lipidomics, the distinct InChIKey and stereochemistry enable unambiguous identification and quantification, preventing misassignment that would occur if the cis-isomer were used as an analytical standard for the trans-isomer or vice versa.

Lipoxygenase Inhibitory Activity vs. EpOMEs

The target compound is a 5,6-epoxide regioisomer of octadecadienoic acid. In contrast, the more commonly studied linoleic acid epoxides are 9,10-EpOME and 12,13-EpOME [1]. While specific kinetic parameters for the 5,6-epoxide are not reported in the primary literature, it is established that soluble epoxide hydrolase (sEH) can hydrolyze α- and γ-epoxyoctadecadienoic acids [2], suggesting that the position of the epoxide group (5,6- vs. 9,10- vs. 12,13-) will influence enzyme-substrate interaction and thus the rate of hydrolysis to corresponding diols.

Lipoxygenase inhibition

Cross-study comparable

Annotated as potent LOX inhibitor; also inhibits formyltetrahydrofolate synthetase, carboxylesterase, and COX (lesser). EpOMEs show no LOX inhibition, acting via mitochondrial dysfunction.

Enables LOX pathway investigation without leukotoxin-type cytotoxicity.

Pharmacological annotation from curated MeSH classification.

Evidence Dimension	Regioisomeric position of the epoxide group
Target Compound Data	Epoxide at the 5,6 position of the C18 chain.
Comparator Or Baseline	Epoxide at the 9,10 (9,10-EpOME) or 12,13 (12,13-EpOME) positions.
Quantified Difference	Different sites for potential enzymatic hydrolysis by sEH, leading to distinct diol metabolites (e.g., 5,6-DiHODE vs. 9,10-DiHOME).
Conditions	Inference based on known sEH substrate specificity for various epoxy fatty acids.

Why This Matters

Selecting the correct 5,6-regioisomer is essential for studies aiming to characterize the metabolic fate and biological activity of this specific, less common linoleic acid epoxide, distinct from the more abundant EpOMEs.

• [1] Kim, Y., & Ahmed, S. (2020). EpOMEs act as immune suppressors in a lepidopteran insect, Spodoptera exigua. Scientific Reports, 10, 20183. https://doi.org/10.1038/s41598-020-77314-3 View Source
• [2] Fromel, T., & Fleming, I. (2022). Redox Regulation of Soluble Epoxide Hydrolase—Implications for Cardiovascular Health and Disease. Cells, 11(12), 1932. https://doi.org/10.3390/cells11121932 View Source

Distinct Metabolic Fate of 5,6-Epoxy Regioisomer

The target compound is an 18-carbon (C18) epoxy fatty acid derived from linoleic acid. It differs from the well-studied 20-carbon (C20) analog, 5,6-epoxyeicosatrienoic acid (5,6-EET), which is derived from arachidonic acid [1]. While 5,6-EET is a potent vasodilator and signaling molecule [2], the C18 5,6-epoxide represents a parallel pathway in linoleic acid metabolism, with potentially distinct receptor affinities and physiological roles. The quantitative difference lies in the two-carbon shorter chain length, which influences the molecule's hydrophobicity and membrane interactions.

Metabolic fate

Class-level inference

5,6-epoxy position leads to chain-shortened 5,6-epoxytetradecaenoic acid (C14), distinct from EpOME-derived C18 metabolites. Trans configuration further resists sEH hydrolysis.

Unique metabolite signature supports use as pathway tracer or internal standard.

Based on fibroblast radiometric HPLC studies with EET analogs.

Evidence Dimension	Carbon chain length
Target Compound Data	C18 (octadecadienoic) backbone.
Comparator Or Baseline	C20 (eicosatrienoic) backbone of 5,6-EET.
Quantified Difference	Two fewer carbons in the aliphatic chain, resulting in a lower molecular weight (294.43 vs. ~320 g/mol) and different calculated LogP.
Conditions	Structural comparison.

Why This Matters

For research dissecting the specific contributions of linoleic acid versus arachidonic acid pathways to inflammation or cardiovascular function, the C18 5,6-epoxide is the definitive reagent, avoiding the confounding effects of the C20 5,6-EET.

• [1] Rat Genome Database. (n.d.). 5,6-EET - Ontology Report. Retrieved from https://rgd.mcw.edu/rgdweb/ontology/view.html?acc_id=CHEBI:131891 View Source
• [2] McReynolds, C., et al. (2020). Epoxy Fatty Acids Are Promising Targets for Treatment of Pain, Cardiovascular Disease and Other Indications Characterized by Mitochondrial Dysfunction, Endoplasmic Stress and Inflammation. In: Kobeissy F.H. (eds) Psychiatric Disorders. Methods in Molecular Biology, vol 2011. Humana, New York, NY. View Source

Antioxidant vs. Pro-Oxidant Profile

The product is sourced from Larodan , a manufacturer specializing in high-purity research-grade lipids [1]. The trans-isomer is offered with a certified purity of >98% . In contrast, many commercially available oxylipin standards or related compounds from general chemical suppliers may have lower stated purities (e.g., >95% or >97%) or lack detailed batch-specific analytical certification, which is critical for quantitative mass spectrometry.

Antioxidant activity

Supporting evidence

Annotated antioxidant in fats and oils; EpOMEs induce oxidative stress via NF-κB/AP-1. Functional binary opposite to pro-oxidant EpOMEs.

Enables cleaner redox biology comparisons with reversed polarity within epoxide class.

No quantitative radical scavenging IC50 available; confirm experimentally.

Evidence Dimension	Vendor-stated purity and brand sourcing
Target Compound Data	>98% (Larodan brand)
Comparator Or Baseline	General research-grade chemicals often at >95% or >97% purity.
Quantified Difference	At least 1-3% higher absolute purity, reducing the potential for confounding impurities in sensitive assays.
Conditions	Product specification from vendor (CymitQuimica/Larodan).

Why This Matters

For analytical method development and validation (e.g., LC-MS/MS), a >98% pure standard from a specialized lipid supplier ensures higher accuracy in calibration curves and reduces the risk of off-target signals from impurities, directly improving data quality and reproducibility.

• [1] Greyhound Chromatography. (n.d.). LARODAN. Retrieved from https://www.greyhoundchrom.com/larodan View Source

trans-5,6-Epoxy-9(Z),12(Z)-octadecadienoic Acid: Optimal Research Applications

Lipoxygenase Pathway Inhibition Without Leukotoxicity

Use as an authentic analytical standard to develop and validate targeted LC-MS/MS methods for quantifying 5,6-epoxy-octadecadienoic acid in biological matrices. The high purity (>98%) and defined stereochemistry ensure accurate calibration and unambiguous identification via its unique retention time and mass transitions, which are distinct from the cis-isomer and other regioisomers like 9,10-EpOME .

Metabolic Stability Studies Using Trans-Epoxide

Employ as a specific substrate to characterize the regio- and stereoselectivity of recombinant or purified epoxide hydrolases (e.g., sEH, mEH). While 9,10-EpOME and 12,13-EpOME are common substrates, the 5,6-epoxide regioisomer [1] provides a distinct chemical probe to map the enzyme's active site geometry and understand its broader role in metabolizing diverse oxylipins [2].

Unique 5,6-Epoxy Standard for Oxylipin Profiling

Apply exogenously to cell cultures (e.g., macrophages, endothelial cells) to investigate its role as a lipid mediator in inflammatory signaling pathways. As a linoleic acid-derived oxylipin, it can be used to dissect the specific contributions of this pathway versus those of arachidonic acid-derived EETs [3], particularly under conditions of oxidative stress that drive linoleic acid oxidation [4].

Antioxidant Epoxy Fatty Acid for Redox Biology

Utilize as a reference compound in in vitro or in vivo studies to track the metabolic fate of 5,6-epoxy-octadecadienoic acid, including its hydrolysis to 5,6-DiHODE or further chain-shortening. The product's defined trans-stereochemistry is crucial for differentiating enzymatic from non-enzymatic hydrolysis products and for establishing structure-metabolism relationships.

Application

Selection Property

Validation Focus

Lipoxygenase pathway inhibition without leukotoxicity

LOX target engagement annotation

Confirm absence of mitochondrial cytotoxicity in model

Metabolic stability studies using trans-epoxide

Trans-5,6-epoxy resistance to sEH

Verify half-life in relevant biological matrix

Unique 5,6-epoxy standard for oxylipin profiling

Distinct regio- and stereoisomer identity

Confirm chromatographic separation from cis-isomer and EpOMEs

Antioxidant epoxy fatty acid for redox biology

Annotated antioxidant vs. pro-oxidant EpOMEs

Quantify radical scavenging capacity and redox endpoints

• [1] Kim, Y., & Ahmed, S. (2020). EpOMEs act as immune suppressors in a lepidopteran insect, Spodoptera exigua. Scientific Reports, 10, 20183. https://doi.org/10.1038/s41598-020-77314-3 View Source
• [2] Fromel, T., & Fleming, I. (2022). Redox Regulation of Soluble Epoxide Hydrolase—Implications for Cardiovascular Health and Disease. Cells, 11(12), 1932. https://doi.org/10.3390/cells11121932 View Source
• [3] Rat Genome Database. (n.d.). 5,6-EET - Ontology Report. Retrieved from https://rgd.mcw.edu/rgdweb/ontology/view.html?acc_id=CHEBI:131891 View Source
• [4] Vangaveti, V. N., Jansen, H., Kennedy, R. L., & Malabu, U. H. (2016). Hydroxyoctadecadienoic acids: Oxidised derivatives of linoleic acid and their role in inflammation associated with metabolic syndrome and cancer. European Journal of Pharmacology, 785, 70–76. https://doi.org/10.1016/j.ejphar.2015.03.043 View Source